Cas no 1457753-55-7 (methoxy(2-methoxyphenyl)methylamine)

• Product Name: methoxy(2-methoxyphenyl)methylamine
• CAS No: 1457753-55-7
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD21100707
• CID: 4600764
• PubChem ID: 60702377
• Update Time: 2025-10-12

methoxy(2-methoxyphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• methoxy[(2-methoxyphenyl)methyl]amine
• Benzenemethanamine, N,2-dimethoxy-
• methoxy(2-methoxyphenyl)methylamine

• MDL： MFCD21100707
• Inchi： 1S/C9H13NO2/c1-11-9-6-4-3-5-8(9)7-10-12-2/h3-6,10H,7H2,1-2H3
• InChI Key： MQJSWZXPAZQEDB-UHFFFAOYSA-N
• SMILES： C1(CNOC)=CC=CC=C1OC

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 237.1±42.0 °C at 760 mmHg
• Flash Point: 92.2±17.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

methoxy(2-methoxyphenyl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on methoxy(2-methoxyphenyl)methylamine

Introduction to Methoxy(2-methoxyphenyl)methylamine (CAS No. 1457753-55-7)

Methoxy(2-methoxyphenyl)methylamine, with the chemical formula C₁₄H₁₉NO₂, is a significant compound in the field of pharmaceutical research and development. This compound, identified by its unique CAS number CAS No. 1457753-55-7, has garnered attention due to its structural properties and potential applications in medicinal chemistry. The presence of both methoxy and amine functional groups makes it a versatile intermediate in synthesizing more complex molecules, particularly in the development of bioactive agents.

The molecular structure of Methoxy(2-methoxyphenyl)methylamine consists of a phenyl ring substituted with two methoxy groups at the 2-position and 6-position, respectively, and an amine group attached to a methyl-substituted benzene ring. This arrangement contributes to its unique electronic and steric properties, which are crucial for its role in drug design and synthesis. The compound's solubility profile and stability under various conditions further enhance its utility as a building block in organic synthesis.

In recent years, there has been a growing interest in exploring the pharmacological potential of Methoxy(2-methoxyphenyl)methylamine. Research has indicated that this compound may exhibit properties relevant to central nervous system (CNS) modulation, making it a candidate for further investigation in the treatment of neurological disorders. Studies have begun to uncover its interactions with various biological targets, suggesting possible applications in the development of novel therapeutic agents.

One of the most intriguing aspects of Methoxy(2-methoxyphenyl)methylamine is its role as a precursor in the synthesis of more complex pharmacophores. The amine functionality allows for further derivatization, enabling chemists to modify its properties and tailor it for specific biological activities. This flexibility has led to several innovative synthetic strategies being developed, which could potentially lead to new drug candidates with improved efficacy and reduced side effects.

The synthesis of Methoxy(2-methoxyphenyl)methylamine typically involves multi-step organic reactions, starting from readily available aromatic precursors. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These synthetic methodologies not only highlight the compound's importance but also demonstrate the progress in synthetic organic chemistry that enables the production of complex molecules like this one.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of Methoxy(2-methoxyphenyl)methylamine. Molecular modeling studies have provided insights into its binding interactions with potential biological targets, aiding researchers in designing more effective derivatives. These computational approaches are complemented by experimental validation, ensuring a robust framework for drug discovery efforts.

The pharmacological evaluation of Methoxy(2-methoxyphenyl)methylamine has revealed promising results in preclinical studies. Its ability to modulate certain neurotransmitter systems suggests that it may have therapeutic benefits in conditions such as depression, anxiety, and cognitive disorders. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile before moving into clinical trials.

In conclusion, Methoxy(2-methoxyphenyl)methylamine (CAS No. 1457753-55-7) represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features and versatile reactivity make it an invaluable tool for medicinal chemists seeking to develop novel bioactive agents. As research continues to uncover new aspects of this molecule, it is likely that we will see more innovative applications emerge from its study.